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Compound of Interest

Compound Name: Euonymine

Cat. No.: B1583929

Audience: Researchers, scientists, and drug development professionals in the fields of organic
chemistry, natural product synthesis, and medicinal chemistry.

Introduction: Euonymine is a complex, highly oxygenated sesquiterpenoid natural product
belonging to the dihydro-B-agarofuran family. It, along with related compounds, has garnered
significant interest due to its intriguing molecular architecture and promising biological activities,
including anti-HIV and P-glycoprotein inhibitory effects.[1][2] The formidable structure of
Euonymine, characterized by a dense array of stereocenters and functional groups, presents a
substantial challenge for chemical synthesis. This application note details a successful
enantioselective total synthesis of Euonymine, highlighting a strategic Diels-Alder reaction as
a pivotal step in constructing the core ring system.

Synthetic Strategy Overview

The retrosynthetic analysis of Euonymine reveals a convergent approach, wherein the
complex core is assembled from simpler, readily available starting materials. A key
disconnection involves a Diels-Alder reaction to form the B-ring, thereby setting several crucial
stereocenters early in the synthesis. The overall strategy, as reported by Wang and coworkers
in 2021, involves the construction of the B-ring via an Et3N-accelerated Diels-Alder reaction,
followed by the formation of the C-ring through an intramolecular iodoetherification, and finally,
the A-ring is constructed via ring-closing metathesis.[1][2]

Logical Workflow of Euonymine Total Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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